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For Researchers, Scientists, and Drug Development Professionals

UNC3866 is a sophisticated and evasive cyber espionage group with suspected links to China.

[1][2][3][4][5] First identified by Mandiant in 2022, this advanced persistent threat (APT) actor

focuses on long-term intelligence gathering and spying, targeting high-value sectors such as

government, defense, technology, and telecommunications across North America, Southeast

Asia, and Oceania.[2][6][7] Their operations are characterized by the exploitation of zero-day

vulnerabilities in network devices and virtualization systems that often lack traditional security

monitoring.[2][7]

This guide provides a technical overview of UNC3866's intelligence-gathering techniques, with

a focus on their operational methodologies, malware arsenal, and persistence strategies.

Vulnerability Exploitation
A cornerstone of UNC3866's strategy is the exploitation of zero-day and n-day vulnerabilities in

widely used enterprise hardware and software. This allows them to gain initial access to target

networks and establish a foothold for subsequent operations.
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CVE ID Vendor Product Description

CVE-2022-41328 Fortinet FortiOS

Exploited to overwrite

legitimate system

binaries, achieving

persistence and

evading security

checks.[1][6][8]

CVE-2022-42475 Fortinet FortiGate

Exploited shortly after

public disclosure to

compromise network

security appliances.[1]

[6]

CVE-2022-22948 VMware vCenter

Leveraged for initial

access and

deployment of

backdoors.[6]

CVE-2023-20867 VMware VMware Tools

Used to deploy

backdoored SSH

clients for credential

harvesting.[1][6]

CVE-2023-34048 VMware vCenter

An unauthenticated

remote command

execution vulnerability

exploited to deploy

backdoors.[1][5]

CVE-2025-21590 Juniper Junos OS

A vulnerability that

allows for bypassing

the Verified Exec

(veriexec) security

feature.[1][8]

Malware and Tooling
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UNC3866 employs a diverse arsenal of custom and publicly available malware to facilitate their

operations. This includes backdoors, rootkits, and credential harvesting tools.
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Malware/Tool Type Description

REPTILE Rootkit

A publicly available Linux

rootkit used to hide files,

processes, and network

activity, providing a stealthy

backdoor.[1][6][9][10]

MEDUSA Rootkit/Credential Logger

Deployed via an installer

named SEAELF, it logs user

credentials from local and

remote authentications and

command executions.[1][6][9]

[10]

MOPSLED Backdoor

An evolution of the

CROSSWALK malware, it's a

shellcode-based modular

implant that uses GitHub for

command and control (C2).[1]

[5][6]

RIFLESPINE Backdoor

A cross-platform tool that

utilizes Google Drive for file

transfer and command

execution.[6]

LOOKOVER Credential Harvester

Used to target TACACS

servers to extend access to

network appliances.[1][6]

CASTLETAP Backdoor

Deployed on FortiGate

firewalls to gain access to

ESXi and vCenter machines.

[1][11]
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VIRTUALPITA & VIRTUALPIE Backdoors

Deployed on VMware

hypervisors to establish

persistence and execute

commands on guest virtual

machines.[1][11]

TINYSHELL Backdoor

A lightweight, Python-based

remote access tool used in

attacks on Juniper routers.[8]

[10][12]

Operational Workflow and Persistence
UNC3866 demonstrates a multi-layered approach to persistence, ensuring redundant access

to compromised environments. Their operational workflow often involves targeting devices that

do not support endpoint detection and response (EDR) solutions, such as firewalls,

hypervisors, and IoT devices.[11]
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Caption: High-level operational workflow of UNC3866.

A key tactic is their layered persistence mechanism, which encompasses network devices,

hypervisors, and virtual machines.[5][6] This ensures that even if one layer of their presence is

detected and removed, they maintain alternative channels of access.[5][6]

Detailed Methodologies
Bypassing Security Features: In their attacks on Juniper routers, UNC3866 demonstrated the

ability to circumvent Juniper's Verified Exec (veriexec) security feature.[12] This was achieved
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through a sophisticated process injection technique where malicious code was injected into

legitimate processes.[12] The attackers used a "here document" feature to create a Base64

encoded file, which was then decoded and decompressed to deliver the malicious payloads.

[12]

Disabling Logging Mechanisms: To further evade detection, UNC3866 has been observed

disabling logging mechanisms on compromised devices. On Juniper routers, they deployed an

embedded script to halt logging.[12] A similar tactic was used on Fortinet devices, where they

exploited a vulnerability to overwrite system binaries and disable file system verification on

startup.[8]

Juniper Junos OS Fortinet FortiOS

Gain Privileged Access

Deploy Embedded Script

Disable Logging

Exploit CVE-2022-41328

Overwrite System Binaries

Disable Filesystem Verification

Click to download full resolution via product page

Caption: UNC3866 techniques for disabling logging.

Credential Harvesting and Lateral Movement: UNC3866 places a strong emphasis on acquiring

and using legitimate credentials to move laterally within a network.[8] They have deployed

backdoored SSH clients and custom malware like LOOKOVER to harvest credentials from

TACACS+ authentication servers.[6][7] By using valid credentials, their movements are more

likely to be mistaken for legitimate user activity, making detection more challenging.[7]

Conclusion
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UNC3866 is a highly capable and persistent threat actor with a deep understanding of network

infrastructure and virtualization technologies.[8][11] Their focus on exploiting vulnerabilities in

devices that are often not well-monitored, combined with their sophisticated use of malware

and layered persistence techniques, makes them a significant threat to organizations

worldwide. Understanding their tactics, techniques, and procedures is crucial for developing

effective defense-in-depth strategies to mitigate the risk of a successful compromise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Unmasking UNC3886: A Sophisticated Cyber Espionage Group Targeting Critical
Infrastructure [txone.com]

2. straitstimes.com [straitstimes.com]

3. By naming hacking group UNC 3886, Singapore sends a strong message [govinsider.asia]

4. Naming country linked to UNC3886 attack not in Singapore’s best interest at this point in
time: Shanmugam - CNA [channelnewsasia.com]

5. Cloaked and Covert: Uncovering UNC3886 Espionage Operations | Google Cloud Blog
[cloud.google.com]

6. thehackernews.com [thehackernews.com]

7. cloud-assets.extrahop.com [cloud-assets.extrahop.com]

8. Ghost in the Router: China-Nexus Espionage Actor UNC3886 Targets Juniper Routers |
Google Cloud Blog [cloud.google.com]

9. trendmicro.com [trendmicro.com]

10. trendmicro.com [trendmicro.com]

11. industrialcyber.co [industrialcyber.co]

12. computerweekly.com [computerweekly.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Intelligence
Gathering Techniques of UNC3866]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://industrialcyber.co/ransomware/unc3886-chinese-hackers-target-telecoms-government-technology-dib-in-espionage-attacks-mandiant-discloses/
https://www.benchchem.com/product/b15583441?utm_src=pdf-custom-synthesis
https://www.txone.com/blog/unmasking-unc3886/
https://www.txone.com/blog/unmasking-unc3886/
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://govinsider.asia/intl-en/article/by-naming-hacking-group-unc-3886-singapore-sends-a-strong-message
https://www.channelnewsasia.com/singapore/cybersecurity-cyberattack-threat-unc3886-country-shanmugam-mha-csa-5271641
https://www.channelnewsasia.com/singapore/cybersecurity-cyberattack-threat-unc3886-country-shanmugam-mha-csa-5271641
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://thehackernews.com/2024/06/chinese-cyber-espionage-group-exploits.html?m=1
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://cloud.google.com/blog/topics/threat-intelligence/china-nexus-espionage-targets-juniper-routers
https://www.trendmicro.com/pl_pl/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://www.trendmicro.com/pt_br/research/25/g/revisiting-unc3886-tactics-to-defend-against-present-risk.html
https://industrialcyber.co/ransomware/unc3886-chinese-hackers-target-telecoms-government-technology-dib-in-espionage-attacks-mandiant-discloses/
https://www.computerweekly.com/news/366620812/Chinese-espionage-group-UNC3886-targets-Juniper-routers
https://www.benchchem.com/product/b15583441#unc3866-intelligence-gathering-techniques
https://www.benchchem.com/product/b15583441#unc3866-intelligence-gathering-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15583441#unc3866-intelligence-gathering-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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